6,7-Dihydro-5H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-ylamine

• IUPAC Name: 6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-amine
• InChI: InChI=1S/C5H8N4S/c6-4-7-8-5-9(4)2-1-3-10-5/h1-3H2,(H2,6,7)
• InChI Key: GLAHJFGEMLNJEJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=NN=C2SC1)N
• Molecular Formula: C5H8N4S
• DSSTOX Substance ID: DTXSID50457868
• Molecular Weight: 156.21 g/mol
• CAS RN: 639782-44-8

Description

“6,7-Dihydro-5H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-ylamine” is a complex organic compound. It belongs to the class of heterocyclic compounds, which are well-known components of various biologically active compounds. Nitrogen-containing hetero aromatics such as triazole and pyrazole are known to impart biological activity.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, 4-Aryl-2-methylbutan-2-ols with methoxy or methylenedioxy substituents participate in the Graf–Ritter reaction with methyl thiocyanate in the presence of an acid (H2SO4, MeSO3H) forming 1-methylsulfanyl-2-benzazepines in low yields (11–35%), which undergo cyclization with benzhydrazide or hetarenecarboxylic acid hydrazides upon reflux in o-dichlorobenzene into the corresponding 3-phenyl- and 3-hetaryl-6,7-dihydro-5H-1,2,4-triazolo.

Molecular Structure Analysis

The molecular structure of “6,7-Dihydro-5H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-ylamine” is complex due to the presence of multiple heterocyclic rings. The compound contains a seven-membered 2-benzazepine ring. The structure also includes a triazole ring, which is a five-membered ring containing two nitrogen atoms.

Chemical Reactions Analysis

The chemical reactions involving “6,7-Dihydro-5H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-ylamine” are complex and involve multiple steps. The synthesis involves the Graf–Ritter reaction with methyl thiocyanate in the presence of an acid, followed by cyclization with benzhydrazide or hetarenecarboxylic acid hydrazides.

Scientific Research Applications

Synthesis and Chemical Properties

6,7-Dihydro-5H-[1,2,4]triazolo[3,4-b][1,3]thiadiazin-3-ylamine and its derivatives have been the focus of various synthetic methods. A study by Taha (2008) outlined a convenient synthesis route for 1,2,4-triazolo[3,4-b]-1,3,4-thiadiazoles and 1,2,4-triazolo[3,4-b]-1,3,4-thiadiazines, exhibiting potential antimicrobial activity against a variety of microorganisms (Taha, 2008). Moreover, Mohammadlou and Halimehjani (2022) introduced an efficient, catalyst-free synthesis approach for substituted triazolo[3,4-b]thiadiazin-6-ols and triazolo[3,4-b]thiadiazines (Mohammadlou & Halimehjani, 2022).

Structural and Crystallographic Studies

Structural and crystallographic characteristics of this compound and its derivatives have been extensively studied. For instance, Fun et al. (2011) reported on the crystal structure of a derivative, noting specific conformation and intermolecular interactions (Fun et al., 2011). Similarly, Goh et al. (2010) described the crystal structure of another derivative, highlighting the molecular conformation and interactions within the crystal lattice (Goh et al., 2010).

Biological Activities

The derivatives of 6,7-Dihydro-5H-[1,2,4]triazolo[3,4-b][1,3]thiadiazin-3-ylamine have been investigated for various biological activities. A study by Jilloju et al. (2021) synthesized a series of derivatives and evaluated them for antiviral and antitumoral activity, revealing that structural variations influenced the biological properties, with some compounds showing promise in inhibiting tubulin polymerization (Jilloju et al., 2021).